Cas no 1189105-47-2 (4-Amino-2-phenyl-8-trifluoromethylquinoline)

• Product Name: 4-Amino-2-phenyl-8-trifluoromethylquinoline
• CAS No: 1189105-47-2
• MF: C₁₆H₁₁F₃N₂
• MW: 288.267153978348
• CID: 2625953
• PubChem ID: 45599230
• Update Time: 2025-04-21

4-Amino-2-phenyl-8-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-8-(trifluoromethyl)quinolin-4-amine
• 1189105-47-2
• DTXSID80670821
• 4-Amino-2-phenyl-8-trifluoromethylquinoline
• MFCD12674875
• 4-Amino-8-trifluoromethyl-2-phenylquinoline

• Inchi： 1S/C16H11F3N2/c17-16(18,19)12-8-4-7-11-13(20)9-14(21-15(11)12)10-5-2-1-3-6-10/h1-9H,(H2,20,21)
• InChI Key： RODCJAYHWLVLAX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C(C=C(C3C=CC=CC=3)N=C21)N)(F)F

Computed Properties

• Exact Mass: 288.08743285Da
• Monoisotopic Mass: 288.08743285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9Ų